Cas no 2034315-24-5 (2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide)

2-(4-Fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is a fluorinated acetamide derivative featuring a thiophene-pyridine hybrid scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which combines aromatic fluorophenyl and heterocyclic moieties. The presence of the thiophene and pyridine rings enhances its potential as a bioactive intermediate, particularly in the development of small-molecule therapeutics targeting neurological or inflammatory pathways. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block in drug discovery. The compound's stability and synthetic accessibility further support its utility in high-throughput screening and structure-activity relationship studies.
2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide structure
2034315-24-5 structure
Product Name:2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
CAS No:2034315-24-5
MF:C18H15FN2OS
MW:326.387906312943
CID:5378721
Update Time:2025-09-26

2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide
    • 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
    • Inchi: 1S/C18H15FN2OS/c19-16-3-1-13(2-4-16)10-18(22)21-11-14-5-7-20-17(9-14)15-6-8-23-12-15/h1-9,12H,10-11H2,(H,21,22)
    • InChI Key: LOHLRLVXPUPGIN-UHFFFAOYSA-N
    • SMILES: C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)CC1=CC=C(F)C=C1

2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Pricemore >>

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Additional information on 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

Recent Advances in the Study of 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034315-24-5)

The compound 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034315-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. The structural uniqueness of 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide, characterized by its fluorophenyl and thiophene-pyridine moieties, has been shown to enhance its binding affinity to target proteins, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory effects on a key enzyme involved in neuroinflammation. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in inflammatory markers without notable cytotoxicity. These findings suggest potential applications in treating conditions such as Alzheimer's disease and multiple sclerosis.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution properties, with a half-life that supports once-daily dosing in preclinical models. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in certain metabolic pathways. Researchers are currently exploring structural modifications to address this limitation while preserving its therapeutic efficacy.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide. A 2024 patent application describes an improved synthetic route that reduces the number of steps and increases overall yield, making it more feasible for large-scale manufacturing. This development is critical for advancing the compound into clinical trials.

In conclusion, 2-(4-fluorophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide represents a promising therapeutic agent with multifaceted applications. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in human trials. The compound's unique chemical structure and biological activity position it as a valuable asset in the development of next-generation treatments for complex diseases.

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